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Introduction
Solvent extraction is a widely employed hydrometallurgical technique for the separation and

purification of metals. Diisooctyl phosphate, commonly available as di(2-ethylhexyl)

phosphoric acid (D2EHPA), is a highly effective and selective acidic extractant for copper

(Cu²⁺) from aqueous solutions, particularly from acidic leach liquors. This document provides

detailed application notes and experimental protocols for the extraction of copper using

diisooctyl phosphate, including subsequent stripping of the copper from the organic phase to

regenerate the extractant and recover the metal.

The extraction process is based on a cation exchange mechanism where the acidic proton of

the diisooctyl phosphate molecule is exchanged for a copper ion, forming a stable metal-

extractant complex in the organic phase. The efficiency of this process is highly dependent on

several key parameters, including the pH of the aqueous phase, the concentration of the

extractant, the nature of the organic diluent, and the contact time between the two phases.

Data Presentation
The following tables summarize quantitative data on copper extraction and stripping efficiencies

under various experimental conditions, compiled from multiple studies.

Table 1: Effect of pH on Copper Extraction Efficiency
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Extractant
System

Aqueous
Phase Initial
Cu²⁺

pH
Extraction
Efficiency (%)

Reference

0.1 M D2EHPA in

Kerosene
100 ppm 3.5 - 5.0 > 90 [1]

4% (v/v)

D2EHPA in

Toluene

Not Specified 3.0 ~50 [1]

4% (v/v)

D2EHPA in

Toluene

Not Specified 4.0 ~80 [1]

4% (v/v)

D2EHPA in

Toluene

Not Specified 5.0 > 90 [1]

D2EHPA in

various diluents
6.78 mM 1.0 - 4.0

Increases with

pH
[2]

Table 2: Effect of Diluent on Copper Extraction Efficiency

Extractant Diluent
Aqueous
Phase pH

Extraction
Efficiency (%)

Reference

D2EHPA 1-Octanol Not Specified 66.67 [2]

D2EHPA Dichloromethane Not Specified 16.94 [2]

D2EHPA Chloroform Not Specified 12.67 [2]

D2EHPA Toluene Not Specified Varies [3]

D2EHPA
Carbon

Tetrachloride
Not Specified Varies [3]

D2EHPA Cyclohexane Not Specified Varies [3]

D2EHPA
Methyl Isobutyl

Ketone (MIBK)
Not Specified Varies [3]
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Table 3: Stripping Efficiency of Copper from Loaded D2EHPA

Stripping Agent Concentration
Stripping
Efficiency (%)

Reference

Sulfuric Acid (H₂SO₄) 1 M
Not specified, but

effective
[1]

Citrate Buffer (pH 3) 0.2 M 88.8 [1]

Sulfuric Acid (H₂SO₄) 150-200 g/L
High (for industrial

processes)
[4]

Experimental Protocols
Copper Extraction Protocol
This protocol details the steps for the solvent extraction of copper from an aqueous solution

using diisooctyl phosphate (D2EHPA).

Materials:

Aqueous Phase: A synthetic aqueous solution of copper sulfate (CuSO₄·5H₂O) of known

concentration (e.g., 100 ppm Cu²⁺). The pH should be adjusted to the desired value (e.g.,

3.5-5.0) using dilute sulfuric acid (H₂SO₄) or sodium hydroxide (NaOH).

Organic Phase: A solution of di(2-ethylhexyl) phosphoric acid (D2EHPA) in a suitable organic

diluent (e.g., kerosene, toluene, or cyclohexane). A typical concentration is 0.1 M or 4% (v/v).

Separatory funnels (250 mL)

Mechanical shaker

pH meter

Atomic Absorption Spectrophotometer (AAS) or other suitable analytical instrument for

copper determination.

Procedure:
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Phase Preparation:

Prepare the aqueous copper solution to the desired concentration and adjust the pH to the

target value.

Prepare the organic extractant solution by dissolving the required volume or weight of

D2EHPA in the chosen diluent.

Extraction:

Measure equal volumes (e.g., 50 mL) of the aqueous and organic phases and place them

in a separatory funnel.

Shake the funnel vigorously for a predetermined time (e.g., 20-30 minutes) using a

mechanical shaker to ensure thorough mixing and allow the extraction equilibrium to be

reached.[5]

After shaking, allow the phases to separate completely. The organic phase, now loaded

with the copper-D2EHPA complex, will typically be the upper layer, while the aqueous

phase (raffinate) will be the lower layer.

Analysis:

Carefully separate the two phases.

Determine the concentration of copper remaining in the aqueous phase (raffinate) using

AAS.

The concentration of copper extracted into the organic phase can be calculated by mass

balance (initial aqueous concentration minus the final aqueous concentration).

The extraction efficiency (%E) can be calculated using the following formula: %E = [ (Initial

Aqueous [Cu²⁺] - Final Aqueous [Cu²⁺]) / Initial Aqueous [Cu²⁺] ] * 100

Copper Stripping Protocol
This protocol describes the process of stripping the extracted copper from the loaded organic

phase back into an aqueous solution.
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Materials:

Loaded Organic Phase: The copper-containing organic phase from the extraction step.

Stripping Solution: An acidic aqueous solution, typically sulfuric acid (H₂SO₄) with a

concentration in the range of 1-2 M, or a citrate buffer at pH 3.[1][4]

Separatory funnels (250 mL)

Mechanical shaker

Analytical equipment for copper determination (e.g., AAS).

Procedure:

Stripping:

Take a known volume of the loaded organic phase and mix it with an equal volume of the

stripping solution in a separatory funnel.

Shake the mixture vigorously for a sufficient time (e.g., 20-30 minutes) to allow the copper

to be transferred from the organic to the aqueous phase.

Allow the phases to separate. The aqueous phase will now be a concentrated copper

solution, and the organic phase will be stripped of copper and can be recycled for further

extraction.

Analysis:

Separate the phases and determine the copper concentration in the aqueous stripping

solution.

The stripping efficiency (%S) can be calculated as: %S = ( [Cu²⁺] in aqueous strip solution

/ Initial [Cu²⁺] in loaded organic phase ) * 100

Visualizations
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The following diagrams illustrate the experimental workflow for copper extraction and stripping

using diisooctyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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